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An In-depth Technical Guide to Angulatin K
For Researchers, Scientists, and Drug Development Professionals

Introduction
Angulatin K is a naturally occurring sesquiterpenoid polyol ester, a class of complex chemical

compounds known for their diverse biological activities. Isolated from the root bark of Celastrus

angulatus, a plant with a history in traditional medicine, Angulatin K has garnered interest

within the scientific community for its potential therapeutic applications. This technical guide

provides a comprehensive overview of the known physical and chemical properties of

Angulatin K, details of its isolation, and discusses its putative biological activities and

interactions with key cellular signaling pathways.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its development as a therapeutic agent. These properties influence its solubility, absorption,

distribution, metabolism, and excretion (ADME) profile.

Chemical Structure and Properties
Angulatin K possesses a complex polycyclic structure characteristic of sesquiterpenoid polyol

esters. Its chemical formula is C37H42O14, with a corresponding molecular weight of 710.72

g/mol .
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Table 1: Chemical Properties of Angulatin K

Property Value Reference

Molecular Formula C37H42O14

Molecular Weight 710.72 g/mol

CAS Number 1631992-80-7 [1]

Class Sesquiterpenoid Polyol Ester [1]

Source Celastrus angulatus (root bark) [1]

Physical Properties
Quantitative data on the physical properties of Angulatin K, such as melting point and

solubility in various solvents, are not extensively reported in the current literature. However,

based on the properties of related sesquiterpenoid esters, it is anticipated to be a crystalline

solid at room temperature with limited solubility in water and higher solubility in organic solvents

like methanol, ethanol, and dimethyl sulfoxide (DMSO).

Table 2: Physical Properties of Angulatin K (Predicted and Inferred)

Property Value Notes

Appearance White to off-white solid Based on related compounds.

Melting Point Not available
Experimental determination

required.

Solubility Not available

Experimental determination in

various solvents is necessary

for formulation development.

UV Absorption (λmax) ~230 nm

Inferred from related β-

dihydroagarofuran

sesquiterpenes.
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Experimental Protocols
Isolation and Purification of Angulatin K
The following protocol is a generalized procedure for the isolation of sesquiterpenoid polyol

esters from the root bark of Celastrus angulatus and can be adapted for the specific purification

of Angulatin K.

Workflow for Isolation of Angulatin K
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Caption: Workflow for the isolation and purification of Angulatin K.

Detailed Methodology:
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Extraction: The dried and powdered root bark of Celastrus angulatus is subjected to

exhaustive extraction with methanol under reflux conditions. This process is typically

repeated several times to ensure complete extraction of the target compounds.

Concentration: The resulting methanolic extract is concentrated under reduced pressure

using a rotary evaporator to yield a crude extract.

Column Chromatography: The crude extract is then subjected to column chromatography

over a macroporous resin. Elution is performed using a stepwise gradient of methanol in

water. Fractions are collected and monitored by an appropriate analytical technique, such as

Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

HPLC Purification: Fractions containing Angulatin K are pooled and further purified by

reversed-phase high-performance liquid chromatography (RP-HPLC). An isocratic mobile

phase of methanol and water is typically employed. The purity of the final compound is

assessed by HPLC and spectroscopic methods.

Biological Activity and Signaling Pathways
The biological activities of many sesquiterpenoids from Celastrus angulatus have been

investigated, revealing potent insecticidal and antitumor properties. While specific studies on

Angulatin K are limited, its structural similarity to other bioactive compounds from the same

plant suggests it may possess similar activities. The potential mechanisms of action could

involve the modulation of key cellular signaling pathways that are often dysregulated in disease

states such as cancer.

Potential Signaling Pathways
Several signaling pathways are critical in cell proliferation, survival, and apoptosis, and are

common targets for natural product-based anticancer agents. These include the MAPK, Wnt/β-

catenin, and NF-κB pathways.

Mitogen-Activated Protein Kinase (MAPK) Pathway

The MAPK pathway is a crucial signaling cascade that regulates a wide array of cellular

processes, including proliferation, differentiation, and apoptosis. Its dysregulation is a hallmark

of many cancers.
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Caption: Putative modulation of the MAPK signaling pathway by Angulatin K.
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Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin pathway is integral to embryonic development and adult tissue

homeostasis. Its aberrant activation is strongly implicated in the initiation and progression of

several cancers, particularly colorectal cancer.
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Caption: Potential interaction of Angulatin K with the Wnt/β-catenin pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b12376975?utm_src=pdf-body-img
https://www.benchchem.com/product/b12376975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Factor-kappa B (NF-κB) Signaling Pathway

The NF-κB signaling pathway is a key regulator of the inflammatory response and also plays a

critical role in cancer development and progression by promoting cell survival and proliferation.
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Caption: Hypothetical inhibition of the NF-κB signaling pathway by Angulatin K.
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Future Directions
Further research is imperative to fully elucidate the therapeutic potential of Angulatin K. Key

areas for future investigation include:

Quantitative Physicochemical Characterization: Determination of the melting point, solubility

in a range of pharmaceutically relevant solvents, and the octanol-water partition coefficient

(LogP) is essential.

Comprehensive Biological Screening: Systematic evaluation of the cytotoxic and insecticidal

activities of pure Angulatin K is required.

Mechanism of Action Studies: Elucidation of the specific molecular targets and the precise

effects of Angulatin K on the MAPK, Wnt/β-catenin, and NF-κB signaling pathways will

provide a deeper understanding of its biological activity.

In Vivo Efficacy and Safety: Preclinical studies in animal models are necessary to assess the

in vivo efficacy, pharmacokinetic profile, and safety of Angulatin K.

Conclusion
Angulatin K is a promising natural product with the potential for development as a therapeutic

agent. Its complex chemical structure and its origin from a medicinally important plant suggest

a rich pharmacology. This technical guide has summarized the current knowledge of its

physicochemical properties and provided a framework for its isolation and further investigation.

The elucidation of its biological activities and the signaling pathways it modulates will be critical

for realizing its therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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